Iganidipine hydrochloride
Iganidipine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
117241-46-0
VCID:
VC20872479
InChI:
InChI=1S/C28H38N4O6.2ClH/c1-7-11-30-12-14-31(15-13-30)17-28(4,5)18-38-27(34)24-20(3)29-19(2)23(26(33)37-6)25(24)21-9-8-10-22(16-21)32(35)36;;/h7-10,16,25,29H,1,11-15,17-18H2,2-6H3;2*1H
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)CN2CCN(CC2)CC=C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl.Cl
Molecular Formula:
C28H40Cl2N4O6
Molecular Weight:
599.5 g/mol
Iganidipine hydrochloride
CAS No.: 117241-46-0
Cat. No.: VC20872479
Molecular Formula: C28H40Cl2N4O6
Molecular Weight: 599.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117241-46-0 |
|---|---|
| Molecular Formula | C28H40Cl2N4O6 |
| Molecular Weight | 599.5 g/mol |
| IUPAC Name | 5-O-[2,2-dimethyl-3-(4-prop-2-enylpiperazin-1-yl)propyl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;dihydrochloride |
| Standard InChI | InChI=1S/C28H38N4O6.2ClH/c1-7-11-30-12-14-31(15-13-30)17-28(4,5)18-38-27(34)24-20(3)29-19(2)23(26(33)37-6)25(24)21-9-8-10-22(16-21)32(35)36;;/h7-10,16,25,29H,1,11-15,17-18H2,2-6H3;2*1H |
| Standard InChI Key | PJGTYHKZUAHNHC-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)CN2CCN(CC2)CC=C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl.Cl |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCC(C)(C)CN2CCN(CC2)CC=C)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC.Cl.Cl |
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